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Compound of Interest

Compound Name: Elamipretide TFA

Cat. No.: B12460849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Elamipretide

Trifluoroacetate (TFA) in common laboratory solvents, along with protocols for its preparation

and use in experimental settings.

Product Information
Name: Elamipretide Trifluoroacetate (TFA)

Synonyms: MTP-131 TFA, RX-31 TFA, SS-31 TFA

Mechanism of Action: Elamipretide is a mitochondria-targeting aromatic-cationic tetrapeptide.

It selectively binds to cardiolipin, a key phospholipid of the inner mitochondrial membrane.[1]

[2][3] This interaction helps to stabilize the mitochondrial cristae structure, improve the

efficiency of the electron transport chain, enhance ATP production, and reduce the

generation of reactive oxygen species (ROS).[1][3][4]

Solubility Data
The solubility of Elamipretide TFA can vary between different batches and is influenced by

factors such as temperature and the use of sonication. The following table summarizes

solubility data from various suppliers. It is always recommended to perform a small-scale

solubility test with a minute amount of the compound before preparing a bulk stock solution.[5]
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Solvent Concentration
Molarity
(approx.)

Notes Source

Water 100 mg/mL 132.66 mM [6]

50 mg/mL 66.33 mM

Ultrasonic

treatment may

be needed.[7][8]

[7][8]

25 mg/mL 39.08 mM

Ultrasonic

treatment is

needed.

[9]

DMSO ≥ 29 mg/mL ≥ 45.33 mM

Use freshly

opened DMSO

as it is

hygroscopic.

[9]

10 mM 7.54 mg/mL

Sonication is

recommended.

[10]

[10]

In Vivo

Formulation
1 mg/mL 1.22 mM

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline.

Sonication is

recommended.

[11]

Signaling Pathway of Elamipretide
Elamipretide's mechanism of action is centered on the mitochondria. It targets the inner

mitochondrial membrane, where it interacts with cardiolipin. This interaction has several

downstream effects that contribute to improved mitochondrial function and cellular health.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.selleckchem.com/products/elamipretide-mtp-131.html
https://www.glpbio.com/elamipretide-tfa.html
https://www.targetmol.com/compound/elamipretide%20tfa
https://www.glpbio.com/elamipretide-tfa.html
https://www.targetmol.com/compound/elamipretide%20tfa
https://www.medchemexpress.com/Elamipretide.html
https://www.medchemexpress.com/Elamipretide.html
https://www.targetmol.com/compound/elamipretide%202tfa
https://www.targetmol.com/compound/elamipretide%202tfa
https://www.targetmol.com/compound/elamipretide%20triacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12460849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elamipretide

Cardiolipin
Binds to

Electron Transport Chain
(Complexes I, III, IV)

Improves Coupling

Mitochondrial Cristae
Structure

Stabilizes

Inner Mitochondrial
Membrane (IMM)

Located in

Reactive Oxygen
Species (ROS)Reduces Leakage

ATP Production
Enhances

Mitochondrial Function

Improves

Reduces Damage to

Contributes to Cellular Health
& Survival

Promotes

Click to download full resolution via product page

Caption: Elamipretide's mitochondrial mechanism of action.

Experimental Protocols
Preparation of Stock Solutions
It is crucial to select the appropriate solvent for preparing stock solutions. For most in vitro

applications, DMSO is the solvent of choice, while for in vivo studies, specific formulations are

required.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Pre-treatment: Before opening, centrifuge the vial of Elamipretide TFA to ensure all the

powder is at the bottom.[10]

Calculation: Calculate the required volume of DMSO. For example, to prepare a 10 mM

stock solution from 5 mg of Elamipretide TFA (M.Wt: 753.81 g/mol ), you would need 663.3

µL of DMSO.[7]

Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.
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Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate the

vial in a water bath for a short period.[10] To enhance solubility, you can gently warm the

solution to 37°C.[7]

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store at -20°C for up to one month or at -80°C for up to six months.[6][7]

Preparation of Working Solutions for In Vitro
Experiments
Stock solutions in DMSO must be diluted to the final working concentration in an aqueous

medium (e.g., cell culture medium, PBS).

Protocol 2: Dilution for Cell-Based Assays

Pre-warming: Warm both the DMSO stock solution and the cell culture medium to 37°C to

prevent precipitation of the compound upon dilution.[10]

Serial Dilution (Recommended): To avoid precipitation, it is advisable to perform a serial

dilution. For instance, first, dilute the 10 mM DMSO stock solution 1:10 in DMSO to get a 1

mM solution. Then, add the required volume of this intermediate solution to your culture

medium.[10]

Direct Dilution: For a final concentration of 1 µM in 2 mL of culture medium, add 0.2 µL of the

10 mM DMSO stock solution. It is critical to add the stock solution to the medium while

vortexing or mixing to ensure rapid dispersion.

Final Check: Ensure the final solution is clear and free of any precipitate before adding it to

your cells. If precipitation occurs, brief sonication may help to redissolve the compound.[12]

Solvent Control: Always include a vehicle control (medium with the same final concentration

of DMSO) in your experiments.

Experimental Workflow Example
The following diagram illustrates a typical workflow for an in vitro experiment studying the

effects of Elamipretide on mitochondrial function in cultured cells.
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Caption: In vitro experimental workflow for Elamipretide.
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Safety and Handling
Handling: Avoid inhalation, and contact with skin and eyes. Use appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.[13]

Storage: Store the solid compound at -20°C. Keep the container tightly sealed in a dry, well-

ventilated place.[13]

Stability: Elamipretide TFA is stable under recommended storage conditions. Avoid strong

acids/alkalis and strong oxidizing/reducing agents.[13]

These guidelines are intended to assist researchers in the proper handling and use of

Elamipretide TFA. For specific experimental designs, further optimization may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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